Cas no 26029-04-9 (N-Allyl-2-benzoylhydrazinecarbothioamide)

• Product Name: N-Allyl-2-benzoylhydrazinecarbothioamide
• CAS No: 26029-04-9
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD00099424
• CID: 286943
• PubChem ID: 2825037
• Update Time: 2025-10-20

N-Allyl-2-benzoylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-propen-1-ylamino)thioxomethyl]hydrazide
• 1-benzamido-3-prop-2-enylthiourea
• 2-benzoyl-N-(prop-2-en-1-yl)hydrazinecarbothioamide
• N1-allyl-2-benzoylhydrazine-1-carbothioamide
• N-allyl-2-benzoylhydrazinecarbothioamide
• CHEMBL1560360
• CCG-247289
• A912028
• SB86673
• HMS2351E19
• 2-[Hydroxy(phenyl)methylidene]-N-(prop-2-en-1-yl)hydrazine-1-carboximidothioic acid
• Benzoic acid, 2-((2-propenylamino)thioxomethyl)hydrazide
• N-allyl-2-benzoylhydrazinecarbothiamide
• NCGC00245290-01
• N-{[(PROP-2-EN-1-YL)CARBAMOTHIOYL]AMINO}BENZAMIDE
• MLS000551047
• MFCD00099424
• SMR000176890
• LS-07755
• DTXSID80948916
• 26029-04-9
• AKOS000323406
• N-Allyl-2-benzoylhydrazinecarbothioamide

• MDL： MFCD00099424
• Inchi： 1S/C11H13N3OS/c1-2-8-12-11(16)14-13-10(15)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,13,15)(H2,12,14,16)
• InChI Key： NJHFFIMIGRYNKP-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1C=CC=CC=1)=O)NCC=C

Computed Properties

• Exact Mass: 235.07809
• Monoisotopic Mass: 235.077933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.194
• Refractive Index: 1.606
• PSA: 53.16

Additional information on N-Allyl-2-benzoylhydrazinecarbothioamide

N-Allyl-2-benzoylhydrazinecarbothioamide (CAS No. 26029-04-9): An Overview and Recent Advances

N-Allyl-2-benzoylhydrazinecarbothioamide (CAS No. 26029-04-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name N-Allyl-N'-(benzoyl)hydrazinecarbothioamide, is characterized by its unique structural features, which include a benzoyl group, a hydrazine moiety, and a thioamide functional group. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The synthesis of N-Allyl-2-benzoylhydrazinecarbothioamide typically involves the reaction of benzoylhydrazine with allyl isothiocyanate. This process can be carried out under mild conditions, making it an attractive target for synthetic chemists. The compound's stability and ease of preparation have facilitated its use in various chemical and biological studies.

Recent research has highlighted the potential of N-Allyl-2-benzoylhydrazinecarbothioamide in the development of novel therapeutic agents. One area of particular interest is its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a range of bacterial and fungal pathogens, making it a promising candidate for the treatment of infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-Allyl-2-benzoylhydrazinecarbothioamide effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), a notorious superbug responsible for numerous hospital-acquired infections.

In addition to its antimicrobial properties, N-Allyl-2-benzoylhydrazinecarbothioamide has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells while sparing normal cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. This selective cytotoxicity makes N-Allyl-2-benzoylhydrazinecarbothioamide an attractive candidate for further development as an anticancer drug.

The pharmacokinetic properties of N-Allyl-2-benzoylhydrazinecarbothioamide have also been studied in detail. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. These properties suggest that N-Allyl-2-benzoylhydrazinecarbothioamide could be administered orally or intravenously, depending on the specific therapeutic application.

In terms of safety, initial toxicological studies have indicated that N-Allyl-2-benzoylhydrazinecarbothioamide has a relatively low toxicity profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

Beyond its direct therapeutic applications, N-Allyl-2-benzoylhydrazinecarbothioamide has also been explored as a building block for more complex molecules. Its reactivity with various functional groups allows chemists to synthesize a wide range of derivatives with enhanced biological activities. For example, researchers at the University of California have used this compound as a starting material to develop novel antiviral agents with improved potency against HIV and other viral infections.

The environmental impact of N-Allyl-2-benzoylhydrazinecarbothioamide is another important consideration. Studies have shown that it degrades readily in natural environments, minimizing its ecological footprint. This characteristic is particularly valuable in the context of pharmaceutical waste management and environmental sustainability.

In conclusion, N-Allyl-2-benzoylhydrazinecarbothioamide (CAS No. 26029-04-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an exciting target for further investigation and development. As research continues to uncover new applications and optimize its therapeutic potential, this compound is poised to play an important role in advancing healthcare solutions for a range of diseases.